Cas no 1806923-31-8 (6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid
• CAS No: 1806923-31-8
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881060
• Update Time: 2025-06-15

6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-4-2-5(7(10)11)12-8(15)3(4)1-6(13)14/h2,7H,1H2,(H,12,15)(H,13,14)
• InChI Key： RGKSKAKTANPDAK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)NC(C=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4

Additional information on 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid

6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid (CAS No. 1806923-31-8): A Comprehensive Overview of Its Properties and Applications

The compound 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid (CAS No. 1806923-31-8) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals and agrochemicals. With its unique molecular structure, this compound exhibits remarkable chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of difluoromethyl and fluoro groups enhances its reactivity and stability, which are critical for developing advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and herbicides. The compound's ability to modulate biological pathways has made it a focal point in studies targeting enzyme inhibition and metabolic regulation. This aligns with the growing trend of precision medicine and sustainable agriculture, where fluorinated compounds play a pivotal role.

From a synthetic perspective, 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid is often synthesized via multi-step reactions involving halogenation and carboxylation. Its hydroxypyridine core provides a versatile scaffold for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly sought after in medicinal chemistry, where researchers aim to optimize pharmacokinetic properties such as solubility and bioavailability. The compound's acetic acid moiety further enhances its utility as a linker in prodrug design.

Environmental and safety considerations are also paramount when discussing 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid. Regulatory agencies emphasize the need for eco-friendly synthesis methods and proper waste management to minimize ecological impact. Innovations in green chemistry have led to more sustainable production processes, reducing the use of hazardous reagents. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

In the pharmaceutical sector, 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid is explored for its potential in treating inflammatory and metabolic disorders. Its fluorine atoms contribute to enhanced binding affinity with target proteins, a feature leveraged in drug design. Additionally, its hydroxy group facilitates hydrogen bonding, improving interactions with biological receptors. These attributes make it a promising candidate for next-generation therapeutics, particularly in areas like oncology and immunology.

The agrochemical industry also benefits from the unique properties of 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid. Its incorporation into herbicidal formulations has shown efficacy in controlling resistant weed species, addressing a critical challenge in modern agriculture. Farmers and researchers frequently search for new agrochemical solutions to combat evolving pest resistance, and this compound offers a viable option. Its mode of action involves disrupting essential plant enzymes, providing a targeted approach to crop protection.

Analytical techniques such as NMR spectroscopy and mass spectrometry are indispensable for characterizing 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid. These methods ensure purity and confirm structural integrity, which are vital for regulatory compliance and quality control. The compound's spectral data is often shared in open-access databases, facilitating collaboration among scientists. This transparency is increasingly important in an era where data-driven research accelerates innovation.

Looking ahead, the applications of 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid are expected to expand as interdisciplinary research uncovers new possibilities. Its role in material science, for instance, is being explored for developing advanced polymers with tailored properties. The compound's compatibility with nanotechnology also opens doors for innovations in drug delivery systems and sensors. As industries prioritize multifunctional compounds, this molecule stands out for its adaptability and performance.

In conclusion, 6-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetic acid (CAS No. 1806923-31-8) represents a versatile and high-value chemical with broad applications. Its significance in pharmaceuticals, agrochemicals, and material science underscores its importance in modern research and industry. By addressing current challenges such as sustainability and precision targeting, this compound exemplifies the intersection of innovation and practicality. As scientific advancements continue, its potential will undoubtedly be further unlocked, benefiting diverse sectors worldwide.